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Compound of Interest

Compound Name:
2,4-Dichloro-5-fluorobenzyl

alcohol

Cat. No.: B1304679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical constants of 2,4-Dichloro-5-
fluorobenzyl alcohol, a halogenated aromatic alcohol of interest in pharmaceutical and

chemical research. Due to the limited availability of public data for this specific compound, this

guide also includes generalized experimental protocols for the determination of key physical

properties.

Core Physical Constants
The physical properties of 2,4-Dichloro-5-fluorobenzyl alcohol are crucial for its handling,

formulation, and application in research and development. The available data is summarized in

the table below.
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Physical Constant Value Reference

Molecular Formula C₇H₅Cl₂FO [1][2]

Molecular Weight 195.02 g/mol [1][2]

Melting Point 201-203 °C

Boiling Point Data not available

Density 1.303 g/cm³

Flash Point 161.1 °C

Solubility Data not available [1]

CAS Number 219765-56-7 [1]

It is important to note that while a value for density and flash point is provided by a single

supplier, boiling point and comprehensive solubility data are not readily available in the public

domain.

Experimental Protocols for Physical Constant
Determination
For researchers requiring precise data for their specific applications, the following are

generalized experimental protocols for determining boiling point and solubility.

Determination of Boiling Point (Micro Method)
This method is suitable for determining the boiling point of a small quantity of a liquid organic

compound.

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)
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Small test tube

Mineral oil or other high-boiling liquid

Heating source (e.g., Bunsen burner or hot plate)

Sample of 2,4-Dichloro-5-fluorobenzyl alcohol (melted if solid at room temperature)

Procedure:

A small amount of the liquid sample is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped into a Thiele tube filled with mineral oil, ensuring the heat is

distributed evenly.

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Solubility
This protocol outlines a qualitative method for determining the solubility of a compound in

various solvents.

Apparatus:

Small test tubes

Vortex mixer (optional)
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A selection of solvents (e.g., water, ethanol, acetone, dimethyl sulfoxide (DMSO), hexane)

Sample of 2,4-Dichloro-5-fluorobenzyl alcohol

Procedure:

Approximately 10-20 mg of the solid sample is placed into a clean, dry test tube.

A small volume (e.g., 1 mL) of the chosen solvent is added to the test tube.

The mixture is agitated vigorously for 1-2 minutes. A vortex mixer can be used for more

efficient mixing.

The mixture is allowed to stand, and a visual observation is made to determine if the solid

has dissolved completely.

If the solid dissolves, the compound is recorded as "soluble" in that solvent at that

concentration.

If the solid does not dissolve, the compound is recorded as "insoluble" or "sparingly soluble."

This process is repeated for each of the selected solvents.

Synthesis and Potential Biological Relevance
While specific biological signaling pathways for 2,4-Dichloro-5-fluorobenzyl alcohol are not

documented in readily available literature, information on similar halogenated benzyl alcohols

can provide context for its potential applications. Halogenated benzyl alcohols are known

intermediates in the synthesis of pharmaceuticals and agrochemicals. For instance, 2,4-

dichlorobenzyl alcohol is a known antiseptic agent used in throat lozenges and has been

investigated for its antimicrobial properties. The presence of chlorine and fluorine atoms in 2,4-
Dichloro-5-fluorobenzyl alcohol may influence its lipophilicity, metabolic stability, and

biological activity.

The synthesis of such compounds often involves the reduction of the corresponding benzoic

acid or benzaldehyde. A generalized synthetic workflow is depicted below.
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Starting Material Chemical Transformation Final Product

2,4-Dichloro-5-
fluorobenzoic Acid Reduction

Reducing Agent
(e.g., LiAlH4) 2,4-Dichloro-5-

fluorobenzyl Alcohol
Yields

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2,4-Dichloro-5-fluorobenzyl alcohol.

This in-depth technical guide provides the currently available physical constants for 2,4-
Dichloro-5-fluorobenzyl alcohol and outlines standard methodologies for their experimental

determination. Further research is required to fully characterize this compound's properties and

explore its potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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